Cas no 438216-95-6 (6-Chloro-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid)

• Product Name: 6-Chloro-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid
• CAS No: 438216-95-6
• MF: C₁₅H₁₀ClNO₂S
• MW: 303.763401508331
• MDL: MFCD03074223
• CID: 3111348
• Update Time: 2025-08-01

6-Chloro-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid

• MDL： MFCD03074223
• Inchi： 1S/C15H10ClNO2S/c1-8-2-5-14(20-8)13-7-11(15(18)19)10-6-9(16)3-4-12(10)17-13/h2-7H,1H3,(H,18,19)
• InChI Key： CSVMOPKLTKZFJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)O)=CC(C1=CC=C(C)S1)=N2

Additional information on 6-Chloro-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid

6-Chloro-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid: A Comprehensive Overview

The compound CAS No 438216-95-6, also known as 6-Chloro-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel antibiotics and anticancer agents.

The chemical structure of 6-Chloro-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid is characterized by a quinoline ring system, which serves as a versatile scaffold for various functional groups. The presence of a chlorine atom at the 6-position and a 5-methylthienyl group at the 2-position introduces significant electronic and steric effects, enhancing its reactivity and bioavailability. The carboxylic acid group at the 4-position further contributes to its ability to form salts and esters, making it amenable to various chemical modifications.

Recent research has focused on the synthesis and optimization of this compound. Scientists have employed advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions to improve yield and purity. These techniques have not only streamlined the production process but also enabled the exploration of structural analogs with enhanced pharmacokinetic properties.

In terms of biological activity, 6-Chloro-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid has demonstrated potent antimicrobial activity against a range of bacterial and fungal pathogens. Studies conducted in vitro have shown that this compound inhibits bacterial growth by disrupting cell membrane integrity and interfering with DNA replication. Furthermore, preclinical trials have indicated its efficacy in reducing tumor growth in animal models, suggesting its potential as an anticancer agent.

The application of this compound extends beyond medicine. In agrochemistry, it has been investigated as a potential herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Additionally, its photochemical properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices.

From an environmental perspective, researchers have evaluated the ecotoxicological profile of CAS No 438216-95-6. Studies have shown that it exhibits low toxicity to non-target organisms when used at recommended application rates. However, further research is required to assess its long-term impact on soil microbiota and aquatic ecosystems.

In conclusion, 6-Chloro-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid represents a promising compound with diverse applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool in modern drug discovery and materials science. Continued research will undoubtedly unlock further potential uses for this remarkable molecule.